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Compound Name: 5-CM-H2Dcfda

Cat. No.: B1669264 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive, step-by-step protocol for the use of 5-(and-

6)-Chloromethyl-2',7'-Dichlorodihydrofluorescein Diacetate, Acetyl Ester (5-CM-H2DCFDA) to

detect and quantify intracellular reactive oxygen species (ROS). This probe is a valuable tool

for assessing oxidative stress in various cell types.

Introduction
5-CM-H2DCFDA is a cell-permeant indicator for reactive oxygen species (ROS) that, upon

entering the cell, undergoes enzymatic modification to become fluorescent in the presence of

ROS. The non-fluorescent CM-H2DCFDA is first deacetylated by intracellular esterases to form

2',7'-dichlorodihydrofluorescein (H2DCF). Subsequent oxidation by ROS, such as hydrogen

peroxide and hydroxyl radicals, converts H2DCF into the highly fluorescent 2',7'-

dichlorofluorescein (DCF)[1][2][3][4][5]. The chloromethyl group helps to retain the probe inside

the cell by reacting with intracellular thiols[2]. The fluorescence intensity of DCF is directly

proportional to the level of intracellular ROS. Detection can be performed using fluorescence

microscopy or flow cytometry, with excitation and emission wavelengths of approximately 495

nm and 530 nm, respectively[6].
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The following diagram illustrates the mechanism of 5-CM-H2DCFDA as an intracellular ROS

probe.
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Caption: Mechanism of 5-CM-H2DCFDA for ROS detection.

Experimental Protocols
This section provides detailed protocols for staining both suspension and adherent cells with 5-
CM-H2DCFDA. It is recommended to optimize the probe concentration and incubation time for

each specific cell type and experimental condition.

Reagent Preparation
1. 5-CM-H2DCFDA Stock Solution (1-5 mM):

Dissolve the lyophilized 5-CM-H2DCFDA powder in anhydrous dimethyl sulfoxide (DMSO) to

a final concentration of 1-5 mM[6][7].

Aliquot the stock solution into small, single-use volumes in amber microcentrifuge tubes to

protect from light and moisture.
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Store the aliquots at -20°C for up to one month or at -80°C for up to six months[6]. Avoid

repeated freeze-thaw cycles.

2. 5-CM-H2DCFDA Working Solution (1-10 µM):

On the day of the experiment, dilute the stock solution to a final working concentration of 1-

10 µM in a pre-warmed, serum-free cell culture medium or Phosphate-Buffered Saline (PBS)

[6][8].

The optimal concentration should be determined empirically for each cell type.

Staining Protocol for Suspension Cells
Cell Preparation:

Harvest the cells and centrifuge at approximately 400 x g for 3-4 minutes[6][8].

Discard the supernatant and wash the cells twice with pre-warmed PBS, centrifuging after

each wash[6][8].

Resuspend the cell pellet to a density of 1 x 10^6 cells/mL in pre-warmed, serum-free

medium or PBS[6][8].

Staining:

Add 1 mL of the 5-CM-H2DCFDA working solution to the cell suspension.

Incubate the cells for 15-45 minutes at 37°C in the dark[6][9][10]. The optimal incubation

time may vary depending on the cell type.

Washing:

After incubation, centrifuge the cells at 400 x g for 3-4 minutes and discard the

supernatant[6][8].

Wash the cells twice with pre-warmed PBS to remove any excess probe[6][8].
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Resuspend the final cell pellet in 1 mL of serum-free medium or PBS[6][8].

Analyze the cells immediately by flow cytometry or fluorescence microscopy. For flow

cytometry, use an excitation wavelength of 488 nm and detect emission at approximately

525 nm[11].

Staining Protocol for Adherent Cells
Cell Preparation:

Culture adherent cells on sterile coverslips or in a multi-well plate to the desired

confluency.

Staining:

Carefully remove the culture medium.

Add a sufficient volume of the 5-CM-H2DCFDA working solution to completely cover the

cells (e.g., 100 µL for a well in a 96-well plate)[6][8].

Incubate the cells for 15-45 minutes at 37°C in the dark[6][12].

Washing:

Aspirate the dye-containing solution.

Wash the cells 2-3 times with pre-warmed, serum-free medium or PBS[6][8].

Data Acquisition:

Add fresh, pre-warmed medium or PBS to the cells.

For fluorescence microscopy, mount the coverslip on a slide and observe immediately.

For flow cytometry, detach the cells using trypsin, neutralize the trypsin with complete

medium, and then follow the protocol for suspension cells starting from the washing

steps[6][8].
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Experimental Workflow
The following diagram outlines the general workflow for a 5-CM-H2DCFDA staining

experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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